(3R,5R)-1,3,5-Trimethylpyrrolidin-2-one

• CAS No.: 189618-78-8
• Molecular Formula: C7H13NO
• Synonyms: 2-Pyrrolidinone,1,3,5-trimethyl-,trans-(9CI)

Description

(3R,5R)-1,3,5-Trimethylpyrrolidin-2-one is a chiral pyrrolidinone derivative characterized by three methyl substituents at positions 1, 3, and 5 of the five-membered lactam ring. Its stereochemistry (3R,5R) confers distinct conformational and electronic properties, influencing its reactivity, solubility, and biological interactions. Pyrrolidinones are widely studied for their roles as intermediates in organic synthesis and bioactive scaffolds in medicinal chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one with analogous pyrrolidine and pyrrolidinone derivatives, focusing on structural, physicochemical, and functional differences.

Structural and Stereochemical Differences

Compound Name	Key Structural Features	Stereochemical Configuration	Source/Origin
(3R,5R)-1,3,5-Trimethylpyrrolidin-2-one	Three methyl groups at positions 1, 3, 5; lactam ring	3R,5R	Synthetic
BR13 (Pipecolic acid derivative)	Hydroxyl and hydroxymethyl groups at positions 3, 4, 5; carboxylic acid at position 2	2S,3R,4R,5R	Baphia racemosa seeds
Bulgecinine	Deoxy analog with hydroxyl groups removed; part of glycopeptide antibiotic	Not specified	Bulgecin antibiotic
7a-Epialexaflorine	Amino acid analog of alexines; hydroxyl and hydroxymethyl groups	7a-epi configuration	Alexa grandiflora leaves
Trihydroxypyrrolidinecarboxylic acid	Three hydroxyl groups, hydroxymethyl, and carboxylic acid substituents	2S,3R,4R,5R	DMDP analog (synthetic/natural)

Key Observations :

• Substituent Effects : The methyl groups in (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one enhance lipophilicity compared to hydroxylated analogs like BR13 or 7a-Epialexaflorine, which exhibit higher polarity due to hydrogen-bonding capabilities .
• Stereochemical Impact : The 3R,5R configuration contrasts with the 2S,3R,4R,5R configuration of BR13 and trihydroxypyrrolidinecarboxylic acid, which adopt more polar, bioactive conformations critical for enzyme inhibition .

Physicochemical Properties

Property	(3R,5R)-1,3,5-Trimethylpyrrolidin-2-one	BR13	Bulgecinine
LogP (Lipophilicity)	~1.8 (estimated)	~-2.1	~0.5
Hydrogen-Bond Donors	0	4	1
Water Solubility	Low	High	Moderate

Analysis :

• The absence of hydroxyl groups in (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one results in lower water solubility compared to BR13, which forms extensive hydrogen-bonding networks (e.g., five hydrogen bonds per molecule in its crystal structure) .
• Bulgecinine’s intermediate solubility aligns with its role in antibiotic activity, balancing membrane permeability and target binding.

Functional Divergence :

• Hydroxylated derivatives (BR13, trihydroxypyrrolidinecarboxylic acid) target carbohydrate-processing enzymes, whereas methylated analogs like (3R,5R)-1,3,5-Trimethylpyrrolidin-2-one are more suited for synthetic or hydrophobic applications.